Cas no 2228379-73-3 (4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol
• CAS No: 2228379-73-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5951858
• PubChem ID: 165712597
• Update Time: 2025-06-08

4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol
• 2228379-73-3
• EN300-1804016

• Inchi： 1S/C13H20N2O2/c1-17-12-3-2-10(8-15-12)13(9-14)6-4-11(16)5-7-13/h2-3,8,11,16H,4-7,9,14H2,1H3
• InChI Key： FSPIVPDUFACNTB-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=NC(=CC=2)OC)(CN)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol

Professional Introduction to 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol (CAS No. 2228379-73-3)

4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228379-73-3, represents a convergence of heterocyclic chemistry and chiral molecular design, making it a promising candidate for various biomedical applications.

The molecular framework of 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol is characterized by the presence of a cyclohexane ring substituted with both an aminomethyl group and a 6-methoxypyridin-3-yl moiety. This dual substitution pattern imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The cyclohexane ring, being a saturated six-membered hydrocarbon, contributes to the compound's stability and flexibility, while the pyridine ring introduces nitrogen-rich heterocyclic chemistry, enhancing its potential for interaction with biological targets.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The structural features of 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol make it an attractive scaffold for designing molecules that can modulate enzyme activity and receptor binding. Specifically, the aminomethyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or linkers that can enhance binding affinity and selectivity. Meanwhile, the methoxypyridine moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for achieving high affinity and specificity in drug-target interactions.

The compound's potential applications extend to the field of drug discovery, where it serves as a versatile building block for synthesizing more complex molecules. Its chiral center offers opportunities for developing enantiomerically pure drugs, which are often required to achieve optimal therapeutic effects while minimizing side reactions. The integration of both pyridine and cyclohexane moieties into a single molecule allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are crucial factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cancer. These findings suggest that derivatives of this compound may have therapeutic potential in treating conditions such as diabetes, autoimmune diseases, and neoplasms.

The synthesis of 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the aminomethyl group and palladium-catalyzed cross-coupling reactions to incorporate the 6-methoxypyridin-3-yl moiety. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

In conclusion, 4-(aminomethyl)-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol (CAS No. 2228379-73-3) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic chemistry and chiral molecular design makes it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.